2-chloro-N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)benzamide

• IUPAC Name: 2-chloro-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)benzamide
• InChI: InChI=1S/C22H18ClN3O3S/c1-28-17-10-11-18(29-2)20-19(17)25-22(30-20)26(13-14-7-5-6-12-24-14)21(27)15-8-3-4-9-16(15)23/h3-12H,13H2,1-2H3
• InChI Key: RCJGTUSPQYKKAU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)OC)SC(=N2)N(CC3=CC=CC=N3)C(=O)C4=CC=CC=C4Cl
• Molecular Formula: C22H18ClN3O3S
• Molecular Weight: 439.9 g/mol

Description

2-chloro-N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)benzamide, also known as DMXB or GTS-21, is a synthetic compound that has been extensively researched for its potential therapeutic applications. It belongs to the class of compounds known as nicotinic acetylcholine receptor agonists and has been shown to have a variety of biochemical and physiological effects.

Scientific Research Applications

Antimicrobial and Antifungal Agents

Synthesis and Antimicrobial Activity : Compounds structurally related to 2-chloro-N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)benzamide have shown significant antimicrobial and antifungal activities. For instance, the synthesis of new 2-(3-chloro-1-benzothiophen-2-yl)-3-(substituted-phenyl)-4-(3H)-quinazolinones derivatives and their antibacterial and antifungal screening demonstrated promising results, suggesting their potential as therapeutic agents against microbial infections (Naganagowda & Petsom, 2011).

Anti-inflammatory and Analgesic Applications

Anti-inflammatory and Analgesic Agents : A study on the synthesis of novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone as anti-inflammatory and analgesic agents showed that these compounds have high inhibitory activity on COX-2 selectivity, indicating their potential use as anti-inflammatory and analgesic medications (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Anticancer Research

Cytotoxicity Against Cancer Cell Lines : In the search for potential anticancer candidates, compounds related to 2-chloro-N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)benzamide have been studied for their cytotoxicity in vitro against various cancer cell lines. The findings indicated significant cytotoxic effects, suggesting their potential as anticancer agents (Hour, Yang, Lien, Kuo, & Huang, 2007).

Inhibition of Vascular Endothelial Growth Factor Receptor-2

Selective Inhibition of VEGFR-2 : Research on substituted benzamides, including compounds with structural similarities to 2-chloro-N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)benzamide, identified them as potent and selective inhibitors of vascular endothelial growth factor receptor-2 (VEGFR-2) kinase activity. This inhibition is crucial for controlling angiogenesis in tumor growth, providing a pathway for the development of anticancer therapies (Borzilleri et al., 2006).